Cas no 270260-33-8 (4-(Pyridin-2-yloxy)benzonitrile)

• Product Name: 4-(Pyridin-2-yloxy)benzonitrile
• CAS No: 270260-33-8
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• MDL: MFCD08543445
• CID: 252139
• PubChem ID: 18525832
• Update Time: 2025-05-26

4-(Pyridin-2-yloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-yloxy)benzonitrile
• 4-pyridin-2-yloxybenzonitrile
• Benzonitrile,4-(2-pyridinyloxy)-
• AR2255
• CHEBI:195054
• AKOS006230746
• SCHEMBL3056394
• TS-02775
• 4-[(Pyridin-2-yl)oxy]benzonitrile
• CS-0072992
• FT-0702139
• A877044
• F2167-7142
• MFCD08543445
• ZVQAOOXNUVKQML-UHFFFAOYSA-N
• DTXSID50594585
• SB52470
• 270260-33-8
• DB-067721

• MDL： MFCD08543445
• Inchi： 1S/C12H8N2O/c13-9-10-4-6-11(7-5-10)15-12-3-1-2-8-14-12/h1-8H
• InChI Key： ZVQAOOXNUVKQML-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 196.06400
• Monoisotopic Mass: 196.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.23
• Melting Point: 68 °C
• Boiling Point: 350.7°Cat760mmHg
• Flash Point: 165.9°C
• Refractive Index: 1.613
• PSA: 45.91000
• LogP: 2.74558

4-(Pyridin-2-yloxy)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(Pyridin-2-yloxy)benzonitrile

4-(Pyridin-2-yloxy)benzonitrile: A Comprehensive Overview

The compound with CAS No. 270260-33-8, commonly referred to as 4-(Pyridin-2-yloxy)benzonitrile, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzonitrile group attached to a pyridin-2-yloxy moiety, creating a structure that exhibits interesting electronic and steric characteristics.

Recent studies have highlighted the importance of 4-(Pyridin-2-yloxy)benzonitrile in drug discovery and material science. Its ability to act as a versatile building block in organic synthesis has made it a valuable compound for researchers. The pyridine ring, known for its aromaticity and electron-withdrawing properties, plays a crucial role in modulating the electronic behavior of the molecule. This makes 4-(Pyridin-2-yloxy)benzonitrile an ideal candidate for exploring new chemical reactions and designing advanced materials.

One of the most notable applications of 4-(Pyridin-2-yloxy)benzonitrile is in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have found use in gas storage, catalysis, and sensing technologies. The cyano group in the benzonitrile moiety provides strong coordination abilities, enabling the formation of robust networks with metal ions. Recent research has demonstrated that incorporating 4-(Pyridin-2-yloxy)benzonitrile into MOFs can significantly enhance their stability and selectivity for specific gas molecules.

In addition to its role in materials science, 4-(Pyridin-2-yloxy)benzonitrile has shown promise in medicinal chemistry. The compound's ability to interact with biological systems has been explored in various contexts, including enzyme inhibition and drug delivery systems. For instance, studies have shown that derivatives of 4-(Pyridin-2-yloxy)benzonitrile can act as potent inhibitors of certain kinases, making them potential leads for anti-cancer therapies.

The synthesis of 4-(Pyridin-2-yloxy)benzonitrile typically involves multi-step organic reactions, often utilizing coupling agents or transition metal catalysts. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The development of scalable synthesis routes has been a key focus in recent years, driven by the increasing demand for this compound in both academic and industrial settings.

From an environmental perspective, 4-(Pyridin-2-yloxy)benzonitrile has been evaluated for its biodegradability and toxicity profiles. Initial assessments suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its potential use in sustainable chemical processes. However, further studies are required to fully understand its environmental impact and ensure safe handling practices.

In conclusion, 4-(Pyridin-2-yloxy)benzonitrile (CAS No. 270260-33-8) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry, materials science, and medicinal chemistry. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic research and industrial innovation.